Cas no 124345-07-9 (N-Hydroxy Sertraline)

• Product Name: N-Hydroxy Sertraline
• CAS No: 124345-07-9
• MF: C₁₇H₁₇Cl₂NO
• MW: 322.228982686996
• CID: 1059934
• Update Time: 2023-08-02

N-Hydroxy Sertraline Chemical and Physical Properties

Names and Identifiers

• N-Hydroxy Sertraline
• (1S-cis)-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-N-hydroxy-N-Methyl-1-naphthalenaMine
• N-Hydroxysertraline

• Inchi： 1S/C17H17Cl2NO/c1-20(21)17-9-7-12(13-4-2-3-5-14(13)17)11-6-8-15(18)16(19)10-11/h2-6,8,10,12,17,21H,7,9H2,1H3/t12-,17-/m0/s1
• InChI Key： YBWRFMYMDBDCLH-SJCJKPOMSA-N
• SMILES： ClC1=C(C=CC(=C1)[C@H]1C2C=CC=CC=2[C@H](CC1)N(C)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 354
• Topological Polar Surface Area: 23.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tametralines